Cas no 1521698-78-1 (methyl N-methyl-N-3-(methylamino)propylcarbamate)

Methyl N-methyl-N-3-(methylamino)propylcarbamate is a carbamate derivative with potential applications in organic synthesis and agrochemical research. Its structure features both methyl and methylamino propyl functional groups, contributing to its reactivity as an intermediate in the preparation of more complex compounds. The compound’s carbamate moiety offers stability while allowing for selective modifications, making it useful in the development of active ingredients or specialty chemicals. Its well-defined molecular structure ensures consistency in synthetic processes, and its solubility properties may facilitate formulation in various solvent systems. Further research into its reactivity profile could expand its utility in fine chemical production.
methyl N-methyl-N-3-(methylamino)propylcarbamate structure
1521698-78-1 structure
Product Name:methyl N-methyl-N-3-(methylamino)propylcarbamate
CAS No:1521698-78-1
MF:C7H16N2O2
MW:160.214141845703
CID:6387768
PubChem ID:80398550
Update Time:2025-10-31

methyl N-methyl-N-3-(methylamino)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • methyl N-methyl-N-3-(methylamino)propylcarbamate
    • EN300-2131034
    • AKOS018961671
    • 1521698-78-1
    • methyl N-methyl-N-[3-(methylamino)propyl]carbamate
    • Inchi: 1S/C7H16N2O2/c1-8-5-4-6-9(2)7(10)11-3/h8H,4-6H2,1-3H3
    • InChI Key: SAPWQWMOIXIBJW-UHFFFAOYSA-N
    • SMILES: O(C)C(N(C)CCCNC)=O

Computed Properties

  • Exact Mass: 160.121177757g/mol
  • Monoisotopic Mass: 160.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 41.6Ų

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Additional information on methyl N-methyl-N-3-(methylamino)propylcarbamate

Comprehensive Overview of Methyl N-methyl-N-3-(methylamino)propylcarbamate (CAS No. 1521698-78-1)

Methyl N-methyl-N-3-(methylamino)propylcarbamate (CAS No. 1521698-78-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This carbamate derivative is characterized by its unique molecular structure, which includes a methylaminopropyl chain and a carbamate functional group. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1521698-78-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "methyl N-methyl-N-3-(methylamino)propylcarbamate uses" or "CAS 1521698-78-1 applications" to explore its potential in drug discovery and crop protection. Recent trends indicate growing interest in its role as a bioactive scaffold, particularly in the design of novel neuromodulators and pesticide adjuvants.

One of the most frequently asked questions about this compound revolves around its synthetic pathways. The synthesis of Methyl N-methyl-N-3-(methylamino)propylcarbamate typically involves the reaction of methyl isocyanate with N-methyl-1,3-propanediamine, followed by purification steps to achieve high yields. This process is often optimized for scalability, making it a topic of interest for industrial chemists searching for "large-scale synthesis of CAS 1521698-78-1."

In the context of green chemistry, researchers are investigating eco-friendly alternatives for producing this compound. Queries like "sustainable synthesis of methyl N-methyl-N-3-(methylamino)propylcarbamate" reflect the industry's shift toward minimizing environmental impact. Recent studies highlight the use of catalytic methods and biodegradable solvents to enhance the compound's sustainability profile.

The physicochemical properties of CAS No. 1521698-78-1 also play a pivotal role in its applications. Its solubility in polar solvents and stability under controlled conditions make it suitable for formulation in various delivery systems. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure purity, a topic frequently searched as "analytical methods for methyl N-methyl-N-3-(methylamino)propylcarbamate."

Another area of growing interest is the compound's potential in personalized medicine. With advancements in computational chemistry, researchers are exploring its interactions with biological targets using molecular docking simulations. Searches for "methyl N-methyl-N-3-(methylamino)propylcarbamate in drug design" have surged, reflecting its promise in targeted therapies.

In summary, Methyl N-methyl-N-3-(methylamino)propylcarbamate (CAS No. 1521698-78-1) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to cutting-edge research and alignment with industry trends ensures its continued prominence in both academic and industrial settings.

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